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Compound of Interest

Compound Name: CP 122721

Cat. No.: B1669467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CP 122721 is a potent and selective non-peptide antagonist of the neurokinin 1 (NK1) receptor,

exhibiting high affinity.[1][2] It has been investigated for its anxiolytic, antidepressant, and

antiemetic properties.[1][3] Proper preparation of a stock solution is the first critical step for in

vitro and in vivo experiments to ensure accurate and reproducible results. This document

provides a detailed protocol for the preparation of CP 122721 stock solutions, along with its

chemical properties and a diagram of its mechanism of action.
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Property Value

Chemical Name

(2S,3S)-N-[[2-Methoxy-5-

(trifluoromethoxy)phenyl]methyl]-2-phenyl-3-

piperidinamine dihydrochloride[2]

Molecular Weight 453.33 g/mol [2]

CAS Number 145877-52-7[2]

Purity ≥98% (HPLC)[2]

Appearance Crystalline solid

Storage Store at -20°C[2]

Solubility Data for CP 122721 Hydrochloride
Solvent

Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

Water 45.33[2] 100[2]

DMSO 45.33[2] 100[2]

Recommended Stock Solution Concentrations and
Volumes
The following table provides pre-calculated solvent volumes to prepare stock solutions of

various concentrations. These calculations are based on the molecular weight of 453.33 g/mol .
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Desired Concentration Mass of CP 122721 Volume of Solvent

1 mM 1 mg 2.21 mL

5 mM 1 mg 0.44 mL

10 mM 1 mg 0.22 mL

10 mM 5 mg 1.10 mL

50 mM 5 mg 0.22 mL

10 mM 10 mg 2.21 mL

50 mM 10 mg 0.44 mL

100 mM 10 mg 0.22 mL

Experimental Protocols
Materials

CP 122721 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile, deionized or distilled water

Sterile polypropylene microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM CP 122721 Stock
Solution in DMSO
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Preparation: Don appropriate PPE. Allow the vial of CP 122721 powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Carefully weigh out the desired amount of CP 122721 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.53 mg of the

compound.

Solubilization: Add the appropriate volume of sterile DMSO to the vial containing the CP
122721 powder. Using the example above, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (25-30°C) may assist in solubilization.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term

storage.

Protocol for Preparing Working Solutions
For most cell-based assays, the DMSO concentration in the final culture medium should be

kept low (typically <0.1%) to avoid solvent-induced toxicity.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in the appropriate cell culture medium or buffer. For example, dilute the 10 mM

stock solution 1:100 in media to create a 100 µM intermediate solution.

Final Dilution: Add the required volume of the intermediate or stock solution to the

experimental system to achieve the desired final concentration. For example, to achieve a

final concentration of 1 µM in 1 mL of cell culture, add 10 µL of the 100 µM intermediate

solution.

Mandatory Visualization
Signaling Pathway of NK1 Receptor Antagonism by CP
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Mechanism of Action of CP 122721
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Caption: CP 122721 blocks Substance P binding to the NK1 receptor.
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Experimental Workflow for Preparing and Using CP
122721

Workflow: From Stock to Experiment

Stock Solution Preparation

Working Solution Preparation

Experiment

1. Weigh CP 122721
Powder

2. Dissolve in
DMSO

3. Vortex until
Dissolved

4. Aliquot and Store
at -20°C

5. Thaw Stock
Aliquots

6. Prepare Intermediate
Dilution in Media

7. Prepare Final
Working Concentration

8. Treat Cells/
Administer in vivo

9. Perform Assay/
Observe Effects
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Caption: Step-by-step workflow for CP 122721 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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